Cas no 63867-48-1 (2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide)

2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide structure
63867-48-1 structure
Product name:2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide
CAS No:63867-48-1
MF:C7H15F2N2O2P
MW:228.17676949501
CID:507627

2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3,2-Oxazaphosphorin-2-amine,N,N-bis(2-fluoroethyl)-, 2-oxide
    • 2-[Bis(2-fluoroethyl)amino]tetrahydro-2H-1,3,2-oxazaphosphorine 2-oxide
    • 2-Bis(2-fluoroethyl)amino-2H-1,3,2-oxazaphosphorinane 2-oxide
    • 2H-1,3,2-Oxazaphosphorinane, 2-(bis(2-fluoroethyl)amino)-, 2-oxide
    • NSC84089
    • 2-[Bis(2-fluoroethyl)amino]-1,3,2lambda~5~-oxazaphosphinan-2-one
    • Inchi: 1S/C7H15F2N2O2P/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14/h1-7H2,(H,10,12)
    • InChI Key: WMISISUCUDFLOA-UHFFFAOYSA-N
    • SMILES: P1(NCCCO1)(N(CCF)CCF)=O

Computed Properties

  • Exact Mass: 228.084
  • Monoisotopic Mass: 228.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Density: 1.24
  • Boiling Point: 285.1°Cat760mmHg
  • Flash Point: 126.2°C
  • Refractive Index: 1.444

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